Cas no 847823-85-2 (1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester)
847823-85-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester
CAS No:847823-85-2
MF:C15H12N2O2S
MW:284.332982063293
CID:4219658
PubChem ID:4460332
Update Time:2025-04-24
1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester
- AKOS022944638
- MLS001005011
- AB00605241-02
- Z15945777
- CHEMBL1484474
- DTXSID501331336
- methyl 2-phenyl-5-thiophen-2-ylpyrazole-3-carboxylate
- 847823-85-2
- HMS2695O14
- SMR000348504
-
- Inchi: 1S/C15H12N2O2S/c1-19-15(18)13-10-12(14-8-5-9-20-14)16-17(13)11-6-3-2-4-7-11/h2-10H,1H3
- InChI Key: RNHBDCJMUPYLBP-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(C(OC)=O)=CC(C2SC=CC=2)=N1
Computed Properties
- Exact Mass: 284.06194880Da
- Monoisotopic Mass: 284.06194880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 72.4Ų
1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
847823-85-2 (1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent